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Compound of Interest |

Fluphenazine 4-
Compound Name:
chlorophenoxyisobutyrate ester

CAS No.: 76674-42-5

Cat. No.: B1240443

Get Quote

\ J

Target Audience: Formulation Scientists, Medicinal Chemists, and Pharmacokineticists
Application: Long-Acting Injectable (LAI) Antipsychotic Prodrug Development

Introduction & Mechanistic Rationale

Fluphenazine is a highly potent, typical antipsychotic of the phenothiazine class, utilized
primarily for the management of chronic psychoses such as schizophrenia 1. Because patient
non-adherence is a primary driver of relapse, long-acting injectable (LAI) depot formulations
are heavily relied upon in clinical settings 2. While fluphenazine decanoate and enanthate are
the historical standards—providing therapeutic coverage for 2 to 4 weeks 3—they often exhibit
an initial burst release that can trigger dose-dependent extrapyramidal symptoms (EPS) .

The development of Fluphenazine 4-chlorophenoxyisobutyrate (CAS: 76674-42-5) 4
represents an advanced prodrug strategy designed to smooth the pharmacokinetic (PK) profile.
By conjugating fluphenazine with clofibric acid (2-(4-chlorophenoxy)-2-methylpropanoic acid),
two distinct physicochemical advantages are achieved:
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» Enhanced Lipophilicity (Depot Retention): The halogenated aromatic ring significantly
increases the oil/water partition coefficient (LogP) compared to straight-chain aliphatic
esters. This retards the partitioning of the prodrug from the lipid depot into the aqueous
interstitial fluid, prolonging the release duration.

» Steric Hindrance of Hydrolysis (Systemic Smoothing): Unlike the decanoate ester, the
isobutyrate moiety possesses a gem-dimethyl group adjacent to the ester carbonyl. This
alpha-carbon branching sterically shields the ester bond from nucleophilic attack by plasma
and tissue esterases. Consequently, the prodrug exhibits a longer systemic half-life before
releasing the active fluphenazine moiety, dampening the

and minimizing burst-release toxicity 1.

Quantitative Formulation Data

To establish a baseline equivalent to the clinical standard (Fluphenazine Decanoate 25
mg/mL), the formulation must be adjusted for the increased molecular weight of the 4-
chlorophenoxyisobutyrate prodrug [[4]]().

Table 1: Physicochemical Comparison of Fluphenazine

Prodrugs

Fluphenazine 4-

Parameter Fluphenazine Decanoate .
chlorophenoxyisobutyrate

CAS Number 5002-47-1 76674-42-5

Molecular Weight ( g/mol ) 591.8 634.15

) ) 25.0 mg prodrug = 18.48 mg 26.8 mg prodrug = 18.48 mg
Active Base Equivalent
base base

Halogenated, branched

Ester Type Straight-chain aliphatic )
aromatic
Steric Hindrance (
Low (unbranched) High (gem-dimethyl group)
-carbon)
Predicted Hydrolysis Rate Moderate Very Slow
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Table 2: Depot Injection Formulation Composition (per

1.0 mlL)
Component Function Quantity
Fluphenazine 4- Active Pharmaceutical

) ) 26.8 mg

chlorophenoxyisobutyrate Ingredient (Prodrug)
Benzyl Alcohol Preservative / Co-solvent 12.0 mg (~1.2% v/v)
Sesame Oil (Refined) Non-aqueous lipid vehicle g.s.to 1.0 mL
Nitrogen Gas Antioxidant headspace g.s.

Chemical Synthesis Protocol

Objective: To synthesize the highly pure ester free base required for lipid formulation, avoiding
salt forms (e.qg., dihydrochloride or bis-fumarate) which are insoluble in oil vehicles 5.

Step-by-Step Methodology:
o Preparation of Clofibryl Chloride:

o In a flame-dried, nitrogen-purged round-bottom flask, suspend 1.0 eq of clofibric acid in
anhydrous dichloromethane (DCM).

o Add 1.5 eq of thionyl chloride (

) dropwise at 0°C, followed by a catalytic amount of DMF (1-2 drops).

o Reflux the mixture for 3 hours until gas evolution ceases. Concentrate under reduced
pressure to yield crude clofibryl chloride. Self-Validation: The cessation of

and

gas evolution indicates complete conversion.

o Esterification:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemsrc.com/en/cas/146-56-5_336219.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Dissolve 1.0 eq of fluphenazine free base in anhydrous DCM. Add 1.5 eq of triethylamine
(TEA) to act as an acid scavenger and cool the mixture to 0°C.

o Dissolve the crude clofibryl chloride in DCM and add dropwise to the fluphenazine solution
over 30 minutes.

o Allow the reaction to warm to room temperature and stir for 4—6 hours. Monitor completion
via TLC (Eluent: EtOAc/Hexane 1:1).

o Workup and Purification:
o Quench the reaction with saturated aqueous

to neutralize unreacted acid and TEA hydrochloride.

o Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine,

dry over anhydrous

, and concentrate in vacuo.

o Purify the crude product via silica gel column chromatography to obtain Fluphenazine 4-
chlorophenoxyisobutyrate as a viscous, pale-yellow oil 6.
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Esterification Reaction
(0°C to RT, 4h)

Aqueous Workup
(NaHCO3 wash, Brine)

Fluphenazine
4-chlorophenoxyisobutyrate

Click to download full resolution via product page

Workflow for the chemical synthesis of Fluphenazine 4-chlorophenoxyisobutyrate prodrug.

Formulation Protocol: Depot Injection

Objective: To formulate a sterile, non-agueous solution for deep intramuscular (IM) injection.
Sesame oil is selected for its biocompatibility and optimal viscosity, which retards the diffusion
of the highly lipophilic prodrug 7.

Step-by-Step Methodology:

e Vehicle Preparation: Depyrogenate and sterilize pharmaceutical-grade sesame oil via dry
heat sterilization at 150°C for 2 hours. Allow to cool to 40°C under a sterile nitrogen
atmosphere to prevent lipid oxidation.
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 Solubilization: In a Class 100 (ISO 5) cleanroom, weigh the purified Fluphenazine 4-
chlorophenoxyisobutyrate (26.8 g for a 1 L batch).

e Compounding: Add the API to 800 mL of the sterilized sesame oil. Stir magnetically at 40°C
until complete dissolution is achieved. The high lipophilicity of the ester ensures rapid
solubilization.

o Preservative Addition: Add 12.0 g (approx. 11.5 mL) of sterile-filtered benzyl alcohol to the
mixture. Benzyl alcohol acts as both a preservative and a co-solvent, slightly reducing the
kinematic viscosity of the oil to improve syringeability 2.

e Volume Adjustment: Make up the final volume to 1000 mL with sterilized sesame oil and mix
thoroughly for 30 minutes.

 Sterile Filtration & Filling: Filter the compounded solution through a 0.22 um hydrophobic
PTFE membrane filter (compatible with lipid vehicles). Fill into sterile, amber Type | glass
ampoules (1 mL or 2 mL) and seal under a nitrogen headspace to prevent oxidative
degradation of the phenothiazine core.

Pharmacokinetic Pathway & Quality Control

The efficacy of the depot relies on a self-regulating release mechanism. The rate-limiting step
Is the partitioning of the prodrug from the oil phase, followed by sterically hindered enzymatic
cleavage .

Analytical Validation:

¢ Assay (HPLC-UV): Utilize a C18 reverse-phase column with a mobile phase of
Acetonitrile/Water (with 0.1% TFA) to quantify the ester. The UV detector should be set to
260 nm (phenothiazine absorption max).

» Syringeability: The kinematic viscosity must be maintained between 30-40 cSt at 25°C to

ensure the formulation can be smoothly drawn and injected using a dry 21-gauge needle 2.

IM Qil Depot Partitioning Aqueous Tissue Esterase Cleavage Active Fluphenazine D2 Receptor
(Sesame Oil) (Rate-Limiting) Fluid (Sterically Hindered) (Systemic) Antagonism
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Pharmacokinetic release and activation pathway of the sterically hindered depot prodrug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_18_29700_JP.htm
https://www.pdr.net/drug-summary/?drugLabelId=Fluphenazine-Hydrochloride-Injection-fluphenazine-hydrochloride-1414
https://www.benchchem.com/product/b1240443/docs#application-note-preparation-and-formulation-of-fluphenazine-4-chlorophenoxyisobutyrate-depot-injections
https://www.benchchem.com/product/b1240443/docs#application-note-preparation-and-formulation-of-fluphenazine-4-chlorophenoxyisobutyrate-depot-injections
https://www.benchchem.com/product/b1240443/docs#application-note-preparation-and-formulation-of-fluphenazine-4-chlorophenoxyisobutyrate-depot-injections
https://www.benchchem.com/product/b1240443/docs#application-note-preparation-and-formulation-of-fluphenazine-4-chlorophenoxyisobutyrate-depot-injections
https://www.benchchem.com/product/b1240443?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

